(-)-5-Hydroxy-equol
Overview
Description
(-)-5-Hydroxy-equol is a natural microbial metabolite of isoflavone genistein, increasing the lifespan and improving the thermal and oxidative stress tolerance of c. elegans
Scientific Research Applications
Application in Cancer Research
Metabolic Mechanism in Hepatocellular Carcinoma Cells
A study utilized 1H nuclear magnetic resonance-based metabolomics to explore the effects of (-)-5-Hydroxy-equol on hepatocellular carcinoma (HCC) cells. It was found that this compound significantly inhibited the proliferation, migration, and invasion of HCC cells. It altered 17 differential metabolites involved in amino acid and energy metabolism, indicating a modulation of glycolysis in HCC (Gao et al., 2018).
Anticancer Effects in DMBA-Treated Animals
Another study investigated the anticancer effects of equol in animals treated with 7,12-dimethylbenz(a)anthracene (DMBA). It was discovered that equol administration suppressed tumor formation and over-expression of PCNA, suggesting its potential in anticancer applications (Choi & Kim, 2011).
Application in Neuroendocrine and Reproductive Health
- Impact on Male Reproductive Neuroendocrine Function: Research examining the effects of equol on sex-steroid regulated gene expression in adult male rats found no anti-androgenic effects on brain, prostate, and male reproductive parameters. However, estrogenic neuroendocrine and reproductive effects were observed (Loutchanwoot et al., 2014).
Application in Vascular and Metabolic Health
Effect on Vasocontractions in Rat Carotid Arteries
A study on the effects of equol on vasocontractions in rat carotid arteries treated with high insulin suggested that equol might prevent enhancement of 5-HT-induced contraction by high insulin. This indicates a potential role of equol in vascular health (Matsumoto et al., 2019).
Effects on Advanced Glycation End Products and Visceral Fat
Equol's impact on metabolism and aging was explored in a study on postmenopausal women. Although no general beneficial effect on metabolic and aging-related biomarkers was observed, in certain populations, equol improved skin autofluorescence and visceral fat area (Yoshikata et al., 2021).
Application in Skin Health
- Impact on Human Skin Genes and Proteins: Equol was studied for its effects on the expression of skin genes and proteins using human dermal models. It significantly increased collagen, elastin, and tissue inhibitor of metalloprotease expressions, while decreasing metalloproteinases (MMPs), indicating potential benefits for skin aging treatment (Gopaul et al., 2012).
Application in Mental Health
- Alleviating Depressive-Like Behavior: S-equol, a metabolite of this compound, was shown to alleviate depressive-like behavior in mice by inhibiting neuroinflammation and enhancing synaptic plasticity. This suggests a potential role in preventing depression (Lu et al., 2021).
Properties
Molecular Formula |
C15H14O4 |
|---|---|
Molecular Weight |
258.273 |
IUPAC Name |
(S)-3-(4-Hydroxyphenyl)chromane-5,7-diol |
InChI |
InChI=1S/C15H14O4/c16-11-3-1-9(2-4-11)10-5-13-14(18)6-12(17)7-15(13)19-8-10/h1-4,6-7,10,16-18H,5,8H2/t10-/m1/s1 |
InChI Key |
QUQOSUMQYPIQFW-SNVBAGLBSA-N |
SMILES |
OC1=CC(O)=CC2=C1C[C@@H](C3=CC=C(O)C=C3)CO2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
(-)-5-Hydroxy-equol; (-) 5 Hydroxy equol; (-)5Hydroxyequol; (-)-HO-equol; (-) HO equol; (-)HOequol; (S)-5-Hydroxy-equol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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